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Compound of Interest

Compound Name: A-967079

Cat. No.: B605065 Get Quote

For researchers, scientists, and drug development professionals utilizing A-967079, a potent

and selective TRPA1 channel blocker, adherence to proper safety and disposal protocols is

paramount. This guide provides essential, immediate safety and logistical information, including

operational and disposal plans, to ensure the safe handling and disposition of this compound.

Emergency Contact Information: In case of a chemical emergency, immediately contact your

institution's Environmental Health and Safety (EHS) office and local emergency services.

Properties and Safety Data
A-967079 is a crystalline solid soluble in organic solvents such as ethanol, DMSO, and

dimethylformamide (DMF).[1] It should be regarded as a hazardous substance, necessitating

careful handling to prevent ingestion, inhalation, or contact with skin and eyes.[1]
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Property Value

Chemical Name
(1E,3E)-1-(4-fluorophenyl)-2-methyl-1-penten-3-

one oxime

CAS Number 1170613-55-4[1]

Molecular Formula C₁₂H₁₄FNO[1]

Molecular Weight 207.3 g/mol [1]

Appearance Crystalline solid[1]

Solubility

Soluble in ethanol (approx. 20 mg/ml), DMSO

(approx. 30 mg/ml), and DMF (approx. 20

mg/ml).[1] Sparingly soluble in aqueous buffers;

for aqueous solutions, first dissolve in DMSO

and then dilute.[1]

Storage
Store at -20°C for long-term stability (≥ 4 years).

[1]

Handling and Personal Protective Equipment (PPE)
Given its hazardous nature, appropriate personal protective equipment should be worn at all

times when handling A-967079.

Recommended PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: If working with the solid form where dust may be generated, use a

certified respirator.

Handling Precautions:
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Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands and any exposed skin thoroughly after handling.

Use only in a well-ventilated area, preferably within a chemical fume hood.

Do not eat, drink, or smoke when using this product.

Step-by-Step Disposal Procedures
Proper disposal of A-967079 and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Step 1: Waste Identification and Segregation

Solid Waste: Unused or expired solid A-967079 should be collected in a clearly labeled,

sealed container designated for chemical waste.

Liquid Waste: Solutions containing A-967079 should be collected in a separate, labeled, and

sealed waste container. Do not mix with other incompatible waste streams.

Contaminated Materials: Any materials contaminated with A-967079, such as pipette tips,

gloves, and paper towels, should be disposed of as chemical waste.

Step 2: Waste Storage

Store all waste containers in a designated, secure area away from incompatible materials.

Ensure all waste containers are properly labeled with the chemical name ("A-967079") and a

hazardous waste label as required by your institution.

Step 3: Disposal

Arrange for the pickup and disposal of the chemical waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor.

Do not dispose of A-967079 down the drain or in the regular trash.
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Experimental Protocols and Visualizations
A-967079 as a TRPA1 Antagonist A-967079 is a selective blocker of the Transient Receptor

Potential Ankryin 1 (TRPA1) ion channel.[1] TRPA1 is a non-selective cation channel involved

in the detection of noxious stimuli, including cold temperatures and pungent compounds, which

can lead to pain and inflammation. By inhibiting TRPA1, A-967079 can attenuate these

responses.
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Simplified TRPA1 Signaling Pathway and Inhibition by A-967079

Cell Membrane

TRPA1 Channel

Ca²⁺/Na⁺ Influx

Opens to allow

Noxious Stimuli
(e.g., Cold, Irritants)

Activates

A-967079

Blocks

Pain and Inflammation Signaling

Initiates

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Experimental Workflow for A-967079
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Disposal Guide for A-967079].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605065#a-967079-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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